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Compound of Interest

Compound Name: Dbedc

Cat. No.: B14117655

A Review of Literature for Researchers, Scientists,
and Drug Development Professionals

Introduction: DBEDC, or dodecylbenzenesulfonic acid bisethylenediamine copper salt (1), is a
chemical compound utilized in agriculture as a fungicide and insecticide. First registered in
Japan in 1969, this contact pesticide has been formulated as a wettable powder, emulsifiable
concentrate, and liquid for use on a variety of crops, including cereals, vegetables,
ornamentals, and turf. This technical guide provides a comprehensive review of the available
literature on DBEDC, focusing on its mechanism of action, efficacy, and application protocols,
with a particular emphasis on quantitative data and experimental methodologies.

Physicochemical Properties

A summary of the key physicochemical properties of DBEDC is presented in Table 1. This data
is essential for understanding its environmental fate and behavior.
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Property Value Reference
Appearance Vivid blue-purple paste [1]
Odor Odorless [1]
CAS Number 61607-82-7 [1]
Molecular Formula C40H74CuN406S2 [1]
Molecular Weight 834.7 g/mol [1]
Melting Point Decomposes above 207°C [1]
Boiling Point Decomposes above 207°C [1]

Vapor Pressure

5.2x107>7 to 3.2x107° Pa
(25°C)

[1]

Density

1.1 g/cm3 (20°C)

[1]

Water Solubility

1.53x108 pg/L (25°C)

[1]

Soil Adsorption Coefficient
(Koc)

1,230 (sandy soil, 25°C)

[1]

Hydrolysis

Stable for 5 days (50°C; pH 4,

7,9)

[1]

pKa

6.32 (20°C)

[1]

Mechanism of Action

DBEDC exhibits a dual mode of action as both a fungicide and an insecticide.[1]

Fungicidal Action: The primary mechanism of fungicidal activity involves the copper complex. It
is believed that DBEDC adsorbs to the spores and hyphae of fungi. The copper ions then react
with sulfhydryl (SH) groups in enzymes, leading to their inhibition.[1] This disruption of critical
enzyme function interferes with the pathogen's metabolic processes, particularly the oxidation-
reduction system, ultimately resulting in cell death.[1]
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Insecticidal Action: As an insecticide, DBEDC acts through a physical mechanism. When
sprayed directly onto insects, the formulation is thought to block their spiracles, the external
openings of the respiratory system.[1] This physical obstruction prevents gas exchange,

leading to death by suffocation.[1]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b14117655?utm_src=pdf-body
https://www.env.go.jp/content/900544319.pdf
https://www.env.go.jp/content/900544319.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14117655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Adsorption to Fungal
DBEDC Application Spores and Hyphae

Release of Copper lons (Cu®*) }»f”-‘ S"‘K’ﬁrz‘aﬁ:’z%ﬂfs GLECERIUNNE | iion of SH-Enzyme Activity Oxz‘:&‘;ﬁ‘_‘;’;gsz‘n&g‘;gfem Fungal Cell Death

Plot Design
(Randomized Complete Block)

l

Crop Cultivation

l

Pathogen Inoculation
(if necessary)

:

DBEDC Application
(Specified Rate and Timing)

l

Data Collection

v A

Phytotoxicity Assessment Yield and Quality Assessment

l

Statistical Analysis

Disease Assessment
(Incidence and Severity)

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14117655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. env.go.jp [env.go.jp]

 To cite this document: BenchChem. [An In-depth Technical Guide to DBEDC in Agriculture].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14117655#review-of-literature-on-dbedc-in-
agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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